Cas no 2225155-71-3 (2-(Hydroxy)-6-(trifluoromethyl)pyridine-4-boronic acid)

• Product Name: 2-(Hydroxy)-6-(trifluoromethyl)pyridine-4-boronic acid
• CAS No: 2225155-71-3
• MF: C₆H₅BF₃NO₃
• MW: 206.92
• CID: 5142222
• PubChem ID: 72212958
• Update Time: 2025-05-19

2-(Hydroxy)-6-(trifluoromethyl)pyridine-4-boronic acid Chemical and Physical Properties

Names and Identifiers

• (2-Hydroxy-6-(trifluoromethyl)pyridin-4-yl)boronic acid
• 2225155-71-3
• 2-HYDROXY-6-(TRIFLUOROMETHYL)PYRIDINE-4-BORONIC ACID
• AB71376
• 2-(Hydroxy)-6-(trifluoromethyl)pyridine-4-boronic acid

• Inchi： 1S/C6H5BF3NO3/c8-6(9,10)4-1-3(7(13)14)2-5(12)11-4/h1-2,13-14H,(H,11,12)
• InChI Key： DPWNSQQWRXMCAB-UHFFFAOYSA-N
• SMILES： C1(O)=NC(C(F)(F)F)=CC(B(O)O)=C1

Computed Properties

• Exact Mass: 207.0314577g/mol
• Monoisotopic Mass: 207.0314577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.6Ų

Additional information on 2-(Hydroxy)-6-(trifluoromethyl)pyridine-4-boronic acid

Introduction to 2-(Hydroxy)-6-(Trifluoromethyl)Pyridine-4-Boronic Acid (CAS No: 2225155-71-3)

2-(Hydroxy)-6-(Trifluoromethyl)Pyridine-4-Boronic Acid, also known by its CAS number 2225155-71-3, is a versatile organic compound with significant applications in the field of organic synthesis and materials science. This compound is a derivative of pyridine, a six-membered aromatic heterocycle, and contains a hydroxyl group at the 2-position, a trifluoromethyl group at the 6-position, and a boronic acid group at the 4-position. The combination of these functional groups makes it a valuable intermediate in various chemical reactions, particularly in cross-coupling reactions such as the Suzuki-Miyaura coupling.

The synthesis of 2-(Hydroxy)-6-(Trifluoromethyl)Pyridine-4-Boronic Acid involves multiple steps, including nucleophilic substitution, oxidation, and coupling reactions. Recent advancements in synthetic methodologies have enabled the efficient and scalable production of this compound, making it more accessible for research and industrial applications. The presence of the boronic acid group allows for easy functionalization through palladium-catalyzed cross-couplings, which are widely used in drug discovery and material synthesis.

In terms of chemical properties, 2-(Hydroxy)-6-(Trifluoromethyl)Pyridine-4-Boronic Acid exhibits good stability under standard laboratory conditions. However, it is sensitive to strong oxidizing agents and bases, which can lead to decomposition or side reactions. The trifluoromethyl group imparts electron-withdrawing effects, enhancing the reactivity of the boronic acid group and making it more susceptible to nucleophilic attack during coupling reactions.

The applications of 2-(Hydroxy)-6-(Trifluoromethyl)Pyridine-4-Boronic Acid span across various domains. In drug discovery, it serves as a key intermediate in the synthesis of bioactive molecules targeting various therapeutic areas such as oncology, inflammation, and infectious diseases. Its ability to participate in cross-coupling reactions facilitates the construction of complex molecular architectures with high precision.

In materials science, this compound is utilized in the development of advanced materials such as organic light-emitting diodes (OLEDs) and sensors. The pyridine ring provides aromatic stability, while the trifluoromethyl group enhances electronic properties, making it suitable for applications requiring high thermal stability and electrical conductivity.

Recent studies have highlighted the potential of 2-(Hydroxy)-6-(Trifluoromethyl)Pyridine-4-Boronic Acid in sustainable chemistry. Researchers have explored its use in catalytic cycles for the synthesis of biodegradable polymers and environmentally friendly solvents. These findings underscore its role as a building block for green chemistry initiatives.

In conclusion, 2-(Hydroxy)-6-(Trifluoromethyl)Pyridine-4-Boronic Acid (CAS No: 2225155-71-3) is a multifaceted compound with wide-ranging applications in organic synthesis, drug discovery, materials science, and sustainable chemistry. Its unique combination of functional groups and reactivity makes it an indispensable tool for chemists and material scientists alike.